N'-{[2-(2-bromo-4-chlorophenoxy)acetyl]oxy}-3-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-3-yl)methylidene]amino] 2-(2-bromo-4-chlorophenoxy)acetate
• InChI: InChI=1S/C14H11BrClN3O3/c15-11-6-10(16)3-4-12(11)21-8-13(20)22-19-14(17)9-2-1-5-18-7-9/h1-7H,8H2,(H2,17,19)
• InChI Key: JQQDSKJFZNTFDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(=NOC(=O)COC2=C(C=C(C=C2)Cl)Br)N
• Isomeric SMILES: C1=CC(=CN=C1)/C(=N/OC(=O)COC2=C(C=C(C=C2)Cl)Br)/N
• Molecular Formula: C14H11BrClN3O3
• Molecular Weight: 384.61 g/mol

Description

N'-{[2-(2-bromo-4-chlorophenoxy)acetyl]oxy}-3-pyridinecarboximidamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N'-{[2-(2-bromo-4-chlorophenoxy)acetyl]oxy}-3-pyridinecarboximidamide is not fully understood. However, it has been suggested that this compound inhibits the activity of certain enzymes that are involved in cell growth and inflammation. Additionally, this compound has been found to modulate the activity of certain receptors in the brain, which may contribute to its potential use in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, this compound has been found to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N'-{[2-(2-bromo-4-chlorophenoxy)acetyl]oxy}-3-pyridinecarboximidamide has several advantages and limitations for lab experiments. One of the advantages is that it is relatively easy to synthesize using commonly available reagents. Additionally, this compound has been found to have low toxicity in animal models, which makes it a good candidate for further preclinical studies. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of N'-{[2-(2-bromo-4-chlorophenoxy)acetyl]oxy}-3-pyridinecarboximidamide. One of the directions is to further investigate its mechanism of action, which will help to design more targeted experiments to study its effects. Additionally, this compound can be further studied for its potential use in the treatment of neurodegenerative diseases, as well as its potential use as an anti-inflammatory and anticancer agent. Furthermore, the synthesis of analogs of this compound can be explored to improve its efficacy and reduce its toxicity. Overall, the study of this compound has the potential to lead to the development of new treatments for various diseases.

Scientific Research Applications

N'-{[2-(2-bromo-4-chlorophenoxy)acetyl]oxy}-3-pyridinecarboximidamide has potential applications in various fields of scientific research. It has been studied for its anticancer properties and has been found to inhibit the growth of cancer cells. This compound has also been studied for its anti-inflammatory properties and has been found to reduce inflammation in animal models. Additionally, this compound has been studied for its potential use in the treatment of neurodegenerative diseases.